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This technical guide provides an in-depth overview of the expression profile of the clathrin
heavy chain isoform CHC22 (encoded by the CLTCL1 gene) across various human tissues.
CHC22 is a specialized isoform of clathrin that plays a critical role in intracellular trafficking,
particularly in the regulation of glucose metabolism. Understanding its tissue distribution is
paramount for elucidating its physiological functions and its potential as a therapeutic target.

Quantitative Expression of CHC22 (CLTCL1) Across
Human Tissues

The expression of CHC22 is markedly tissue-specific, with the highest levels observed in
striated muscle and adipose tissue. This distribution aligns with its primary role in facilitating the
insulin-responsive trafficking of the glucose transporter GLUT4.[1][2][3][4][5] The following
tables summarize the quantitative expression data for the CLTCL1 gene at both the transcript
and protein levels.

Table 1: CLTCL1 Gene Expression in Human Tissues

This table presents consensus transcript expression levels from the Human Protein Atlas,
integrating data from several major projects including GTEx, CAGE, and FANTOMS. The
values are reported in transcripts per million (TPM).
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Tissue Expression Level (TPM)
Skeletal Muscle 25.9
Heart Muscle 14.8
Adipose Tissue 7.6
Testis 6.8
Esophagus 4.3
Urinary Bladder 3.5
Skin 3.1
Stomach 2.9
Duodenum 2.8
Colon 2.5
Small Intestine 2.4
Lung 2.2
Kidney 1.9
Spleen 1.8
Gallbladder 1.7
Appendix 1.6
Lymph Node 1.4
Thyroid Gland 1.3
Adrenal Gland 1.2
Pancreas 11
Liver 0.5
Brain 0.3
Bone Marrow 0.2
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Data sourced from the Human Protein Atlas.

Table 2: Relative CHC22 Protein Expression in Various
Cell Lines

This table provides a comparative view of CHC22 protein levels relative to the ubiquitously
expressed CHC17 isoform in different human cell lines. This data highlights the significant
variation in the CHC22:CHC17 ratio, which can influence cellular trafficking pathways.

. . . CHC22:CHC17
Cell Line Tissue of Origin Rati Reference
atio

Skeletal Muscle

LHCNM2 ~1:8 [6]
(Myaoblast)

HelLa Cervical Cancer ~1:12 [6]
Liver (Hepatocellular ]

HepG2 ) Lowest Expression [6]
Carcinoma)

NKL Natural Killer Cell Line  Lowest Expression [6]

Note: Even in cells with the highest endogenous expression, CHC17 is significantly more
abundant than CHC22.[6]

Signaling and Trafficking Pathways Involving
CHC22

CHC22 is a key component of a specialized trafficking pathway that is crucial for glucose
homeostasis. In muscle and fat cells, CHC22 facilitates the formation of the GLUT4 storage
compartment (GSC), an intracellular reservoir of GLUT4 vesicles.[1][3][5][7][8] Upon insulin
stimulation, these vesicles are mobilized to the plasma membrane to take up glucose from the

bloodstream.

The CHC22-mediated pathway originates from the ER-to-Golgi intermediate compartment
(ERGIC), representing a bypass of the conventional Golgi apparatus route.[7][9][10][11][12]
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The recruitment of CHC22 to the ERGIC is a critical step, requiring a dual-interaction
mechanism involving the ERGIC tether p115 and Sorting Nexin 5 (SNX5).[7]

Caption: CHC22-mediated GLUT4 trafficking pathway from the ERGIC to the GSC.

Experimental Protocols

The study of CHC22 expression and function relies on a variety of molecular and cellular
biology techniques. Below are detailed methodologies for key experiments.

Immunohistochemistry (IHC) for CHC22 Detection in
Paraffin-Embedded Tissues

This protocol outlines the steps for visualizing CHC22 protein expression and localization within
the cellular context of tissue samples.

o Deparaffinization and Rehydration:
o Immerse slides in xylene twice for 5 minutes each.

o Transfer slides through a graded series of ethanol (100% twice, 95%, 70%, 50%) for 3
minutes each.

o Rinse with PBS twice for 5 minutes each.[13]
e Antigen Retrieval:

o Perform heat-induced epitope retrieval (HIER) by incubating slides in 10 mM citrate buffer
(pH 6.0) at 95-100°C for 10-20 minutes.[13]

o Allow slides to cool to room temperature.
e Blocking:

o Block endogenous peroxidase activity by incubating sections in 3% H202 for 10 minutes.
[13]

o Wash with PBS.
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o Incubate with a blocking buffer (e.g., 5% normal serum in PBS with 0.1% Triton X-100) for
1 hour to prevent non-specific antibody binding.

e Primary Antibody Incubation:

o Dilute the primary anti-CHC22 antibody (e.g., polyclonal anti-CHC22) to its optimal
concentration in antibody dilution buffer.

o Apply the diluted antibody to the sections and incubate overnight at 4°C in a humidified
chamber.[13]

e Secondary Antibody and Detection:
o Wash slides with PBS three times for 5 minutes each.

o Apply a biotinylated secondary antibody and incubate for 30 minutes at room temperature.
[13]

o Wash with PBS.
o Apply streptavidin-HRP conjugate and incubate for 30 minutes.[13]
o Wash with PBS.

o Develop the signal using a DAB substrate kit until the desired color intensity is reached.
[13]

» Counterstaining and Mounting:

o

Counterstain with hematoxylin for 1-2 minutes.[13]

[¢]

Rinse with running tap water.

o

Dehydrate through a graded ethanol series and clear in xylene.[13]

[e]

Mount with a permanent mounting medium.

Caption: Workflow for Immunohistochemical (IHC) staining of CHC22.
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Quantitative Real-Time PCR (qRT-PCR) for CLTCL1
MRNA Expression

This protocol allows for the sensitive quantification of CLTCL1 mRNA levels in different tissues

or cell types.
e RNA Isolation:

o Extract total RNA from tissue samples or cells using a suitable method (e.g., Trizol reagent
or column-based kits).

o Assess RNA quality and quantity using spectrophotometry (A260/A280 ratio) and gel
electrophoresis.[14]

o CcDNA Synthesis:

o Synthesize first-strand cDNA from 1-2 ug of total RNA using a reverse transcription kit with
random hexamers or oligo(dT) primers.[15][16]

o The reaction typically involves incubation at 42-50°C for 50-60 minutes, followed by
enzyme inactivation at 70°C.[15]

e (RT-PCR Reaction Setup:

o Prepare the reaction mix on ice, containing:

SYBR Green Master Mix

Forward and Reverse primers for CLTCL1 (final concentration 200-500 nM)

Diluted cDNA template

Nuclease-free water

o Include no-template controls (NTC) to check for contamination and a reference gene (e.qg.,
GAPDH, ACTB) for normalization.[15]

e Thermal Cycling:
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o Atypical thermal cycling program includes:

» [nitial denaturation (e.g., 95°C for 10 minutes)

= 40 cycles of:

» Denaturation (95°C for 15 seconds)

= Annealing/Extension (60°C for 1 minute)

= Melt curve analysis to verify product specificity.[15][17]

o Data Analysis:

o Determine the cycle threshold (Ct) for CLTCL1 and the reference gene in each sample.

o Calculate the relative expression of CLTCL1 using the AACt method.

This comprehensive guide provides a foundation for researchers to investigate the role of
CHC22 in health and disease. The distinct expression pattern and specialized function of
CHC22 make it a compelling subject for further study, particularly in the context of metabolic
disorders like type 2 diabetes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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